molecular formula Cl6H42N14O2Ru3 B1181406 RUTHENIUM RED CAS No. 1307-52-4

RUTHENIUM RED

Cat. No. B1181406
CAS RN: 1307-52-4
InChI Key:
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Description

Ruthenium Red, also known as ammoniated ruthenium oxychloride, is an inorganic dye used in histology to stain aldehyde fixed mucopolysaccharides . It is a brownish-red powder that is used as a microscopic stain and a reagent for carbohydrates . It has also been used as a pharmacological tool to study specific cellular mechanisms .


Molecular Structure Analysis

This compound has a chemical formula of Cl6H42N14O2Ru3 and a molar mass of 786.34 g·mol−1 . Its linear formula is [(NH3)5RuORu(NH3)4ORu(NH3)5]Cl6 .


Chemical Reactions Analysis

In the this compound-osmium tetroxide-cacodylate combination, generally used for cell surface staining, chemical reactions between this compound and osmium tetroxide occur . This compound seems to bind to cell surfaces without any molecular alteration .


Physical And Chemical Properties Analysis

This compound is a solid at 20°C . It has a molar mass of 786.34 g·mol−1 .

Mechanism of Action

Ruthenium Red displays nanomolar potency against several of its binding partners (e.g., TRPV4, ryanodine receptors). For example, it is a potent inhibitor of intracellular calcium release by ryanodine receptors . As a TRPA1 blocker, it assists in reducing the airway inflammation caused by pepper spray .

Safety and Hazards

Ruthenium Red is harmful if swallowed . It causes skin irritation and serious eye irritation . It is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is advised .

Future Directions

Ruthenium Red has been used as a staining agent for single-cell analysis by inductively coupled plasma time-of-flight mass spectrometry . It has several advantages: it is fast, does not affect cell viability, and is highly efficient . Therefore, this compound can be a promising cell staining agent for future application in SC-ICP-TOF-MS research .

properties

CAS RN

1307-52-4

Molecular Formula

Cl6H42N14O2Ru3

Molecular Weight

0

Origin of Product

United States

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